Cas no 123091-15-6 (2-(dimethylamino)ethyl 4-methylbenzenesulfonate)

• Product Name: 2-(dimethylamino)ethyl 4-methylbenzenesulfonate
• CAS No: 123091-15-6
• MF: C₁₁H₁₇NO₃S
• MW: 243.322582006454
• CID: 2618358
• PubChem ID: 10955774
• Update Time: 2025-04-21

2-(dimethylamino)ethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)ethyl 4-methylbenzenesulfonate
• HWKUGMWRLGPQBP-UHFFFAOYSA-N
• (dimethylaminoethyl) tosylate
• EN300-7020631
• dimethylaminoethyl tosylate
• Benzenesulfonic acid, 4-methyl-, 2-(dimethylamino)ethyl ester
• DTXSID90449742
• 2-(dimethylamino)ethyl 4-methylbenzene-1-sulfonate
• 2-dimethylaminoethyl tosylate
• SCHEMBL3614979
• 123091-15-6

• Inchi： 1S/C11H17NO3S/c1-10-4-6-11(7-5-10)16(13,14)15-9-8-12(2)3/h4-7H,8-9H2,1-3H3
• InChI Key： HWKUGMWRLGPQBP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCN(C)C

Computed Properties

• Exact Mass: 243.09291458Da
• Monoisotopic Mass: 243.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55Ų